Cas no 480451-20-5 (Ethyl 4-azido-5-formylthiazole-2-carboxylate)

• Product Name: Ethyl 4-azido-5-formylthiazole-2-carboxylate
• CAS No: 480451-20-5
• MF: C₇H₆N₄O₃S
• MW: 226.212539196014
• CID: 2648080
• PubChem ID: 22934717
• Update Time: 2025-04-21

Ethyl 4-azido-5-formylthiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13618989
• DB-220612
• ethyl 4-azido-5-formylthiazole-2-carboxylate
• 480451-20-5
• Ethyl 4-azido-5-formylthiazole-2-carboxylate

• Inchi： 1S/C7H6N4O3S/c1-2-14-7(13)6-9-5(10-11-8)4(3-12)15-6/h3H,2H2,1H3
• InChI Key： ZROMPMDQKXHAJR-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(N=[N+]=[N-])N=C1C(=O)OCC

Computed Properties

• Exact Mass: 226.01606124Da
• Monoisotopic Mass: 226.01606124Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 98.9Ų